Cas no 776-04-5 (2-(Trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 2-(Trifluoromethyl)benzenesulfonyl chloride
• CAS No: 776-04-5
• MF: C₇H₄ClF₃O₂S
• MW: 244.618670463562
• MDL: MFCD00051696
• CID: 39884
• PubChem ID: 136616
• Update Time: 2025-04-18

2-(Trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)benzenesulfonyl chloride
• 2-(Trifluoromethyl)benzenesulphonyl chloride
• 2-(trifluoromethyl)benzene-1-sulfonyl chloride
• C7H4ClF3O2S
• o-(Trifluoromethyl)benzenesulfonyl Chloride
• o-CF3PhSO2Cl
• α,α,α-Trifluorotoluene-2-sulfonyl Chloride
• 2-Trifluoromethylbenzenesulfonyl chloride
• 2-Trifluoromethylbenzenesulphonyl chloride
• 2-(trifluoromethyl) benzenesulfonyl chloride
• ZIZGWNOAHUCACM-UHFFFAOYSA-N
• o-Trifluoromethylbenzenesulfonyl chloride
• 2-(trifluoromethyl)benzene sulfonyl chloride
• Benzenesulfonyl chloride, 2-(trifluoromethyl)-
• alpha,
• CK2507
• 2-(trifluoromethyl)benzenesulfonylchloride
• 2-trifluoromethylbenzene-sulfonyl chloride
• 2-(trifluoromethyl)phenylsulfonyl chloride
• MFCD00051696
• 2-(Trifluoromethyl)benzenesulfonyl chloride, 97%
• J-506668
• RH4NT3SSP4
• Z56948352
• AS-45917
• NS00001586
• 776-04-5
• 2-trifluoromethyl-benzenesulfonyl chloride
• 2-trifluoromethylbenzene-1-sulfonyl chloride
• FT-0608762
• DTXSID00228262
• 2-trifluoromethyl benzene sulfonyl chloride
• 2-(trifluoromethyl)-benzenesulfonyl chloride
• alpha,alpha,alpha-Trifluorotoluene-2-sulfonyl Chloride
• AM20041164
• A24454
• EN300-17526
• CS-W004100
• SCHEMBL65955
• 2-(trifluoromethyl)benzene-1-sulfonylchloride
• F9995-0239
• AKOS000268846
• EC 700-328-0
• T1892
• DTXCID20150753
• DB-019561

• MDL： MFCD00051696
• Inchi： 1S/C7H4ClF3O2S/c8-14(12,13)6-4-2-1-3-5(6)7(9,10)11/h1-4H
• InChI Key： ZIZGWNOAHUCACM-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1C(F)(F)F)(=O)=O
• BRN： 2651854

Computed Properties

• Exact Mass: 243.95700
• Monoisotopic Mass: 243.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.585 g/mL at 25 °C(lit.)
• Melting Point: 25°C
• Boiling Point: 126°C/5mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.503(lit.)
• PSA: 42.52000
• LogP: 3.71370
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

2-(Trifluoromethyl)benzenesulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314-H341
• Warning Statement： P201-P202-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P313-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S23-S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• Storage Condition：Inert atmosphere,2-8°C(BD4171)

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